Cas no 56136-84-6 (1-(6-nitro-2H-1,3-benzodioxol-5-yl)ethan-1-one)

• Product Name: 1-(6-nitro-2H-1,3-benzodioxol-5-yl)ethan-1-one
• CAS No: 56136-84-6
• MF: C₉H₇NO₅
• MW: 209.155582666397
• MDL: MFCD00053045
• CID: 89886
• PubChem ID: 92022
• Update Time: 2025-04-18

1-(6-nitro-2H-1,3-benzodioxol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Methylenedioxy-2-nitroacetophenone
• 1-(6-Nitro-1,3-benzodioxol-5-yl)ethanone
• 4',5'-Methylenedioxy-2'-nitroacetophenone
• 1-(2-Nitrophenyl)ethanone
• 2-nitro-4,5-methylenedioxyacetophenone
• 3,4-(methylenedioxy)acetophenone
• 3,4-methylenedioxy-6-nitroacetophenone
• methyl 3,4-(methylenedioxy)-6-nitrophenyl ketone
• 1-(6-nitro-2H-1,3-benzodioxol-5-yl)ethan-1-one
• 4.5-methylenedioxy-2-nitroacetophenone
• FT-0617121
• EINECS 260-010-8
• DTXSID40204666
• AS-40761
• MFCD00053045
• 56136-84-6
• 1-(6-Nitro-1,3-benzodioxol-5-yl)ethan-1-one
• 1-(6-Nitrobenzo[d][1,3]dioxol-5-yl)ethanone
• EN300-27639
• AKOS024015259
• 4',5'-(Methylenedioxy)-2'-nitroacetophenone
• CS-W015170
• M-3660
• UNII-QL3R95RDL8
• 1-(6-Nitrobenzo[1,3]dioxol-5-yl)ethanone
• Ethanone, 1-(6-nitro-1,3-benzodioxol-5-yl)-
• SCHEMBL3327817
• A830932
• BQONDGIXVHVIIR-UHFFFAOYSA-N
• NS00033463
• 1-(6-Nitrobenzo[d][1,3]dioxol-5-yl)ethan-1-one
• QL3R95RDL8
• 1-(5-nitrobenzo[d][1,3]dioxol-6-yl)ethanone
• 1-(6-nitro-1,3-dioxaindan-5-yl)ethan-1-one
• Z240869816
• 1-(6-NITRO-2H-1,3-BENZODIOXOL-5-YL)ETHANONE
• DTXCID70127157
• DB-052851

• MDL： MFCD00053045
• Inchi： 1S/C9H7NO5/c1-5(11)6-2-8-9(15-4-14-8)3-7(6)10(12)13/h2-3H,4H2,1H3
• InChI Key： BQONDGIXVHVIIR-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C(C)=O)=CC1=2)[N+](=O)[O-]
• BRN： 199756

Computed Properties

• Exact Mass: 209.03200
• Monoisotopic Mass: 209.032422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.452±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122.5-123.5 ºC
• Boiling Point: 392.4°C at 760 mmHg
• Flash Point: 202.5°C
• Refractive Index: 1.595
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 81.35000
• LogP: 2.04930

1-(6-nitro-2H-1,3-benzodioxol-5-yl)ethan-1-one Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25